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Compound of Interest

Compound Name: Metaterol Hydrochloride
CAS No.: 55688-38-5
Cat. No.: B125795
Get Quote
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Executive Summary

This application note details a robust, self-validating protocol for the extraction of Metaterol
(also known as Isofenefrine or 1-(3-hydroxyphenyl)-2-isopropylaminoethanol) from human
plasma and urine. Metaterol is a sympathomimetic amine and a structural analog of
isoproterenol. Due to its amphiphilic nature (containing both a basic secondary amine and a
polar phenolic hydroxyl group), traditional Liquid-Liquid Extraction (LLE) often yields low
recovery or high matrix suppression.

This guide utilizes Mixed-Mode Strong Cation Exchange (MCX) Solid Phase Extraction (SPE).
This mechanism exploits the basicity of the isopropylamine group (

) to "lock” the analyte onto the sorbent, allowing aggressive organic washing of interferences
before elution. This method is aligned with WADA and ISO 17025 standards for beta-agonist
residue analysis.

Physicochemical Context & Strategy

Understanding the molecule is the prerequisite for successful extraction.
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Property Value Implication for Extraction
Compound Name Metaterol (Isofenefrine) Target Analyte
CAS Number 3571-71-9 Reference Standard ID

] Small molecule, amenable to
Molecular Weight 195.26 g/mol

LC-MS
Acidity (
~9.8 (Amine), ~9.5 (Phenol) Positively charged at pH < 8.0
)
Poor retention in pure
LogP ~0.5 (Hydrophilic) C18/LLE; requires ion-

exchange

The Strategic Logic (The "Lock-Wash-Unlock" System):
e Lock (Acidic Load): We acidify the sample (pH < 5). Metaterol becomes protonated (

). It binds electrostatically to the sulfonate groups of the MCX sorbent.

e Wash (Organic Clean-up): Since the drug is ionically locked, we can wash the column with
100% Methanol. This removes neutral lipids, hydrophobic proteins, and matrix interferences
that would otherwise suppress the MS signal.

e Unlock (Basic Elution): We apply 5% Ammonium Hydroxide in Methanol. This neutralizes the
Metaterol amine (

), breaking the ionic bond and releasing the drug into the organic solvent.

Reagents and Materials

o SPE Cartridges: Mixed-Mode Strong Cation Exchange (e.g., Oasis MCX, Strata-X-C), 30
mg/1 mL or 60 mg/3 mL.

 Internal Standard (IS): Metoprolol-d7 or Isoproterenol-d7 (Structural analogs).

e Hydrolysis Enzyme:
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-Glucuronidase (E. coli or Helix pomatia) — Required for Urine only.

e Solvents: LC-MS Grade Methanol (MeOH), Acetonitrile (ACN), Water.
» Buffers:
o Loading Buffer: 0.1% Formic Acid in Water (pH ~2.5).
o Elution Solvent: 5% Ammonium Hydroxide (
) in Methanol.

Experimental Protocols

Sample Pre-treatment
Workflow A: Plasma (Protein Precipitation)

Target: Removal of gross proteins and phospholipids.

Aliquot 200 pL of plasma into a 1.5 mL Eppendorf tube.

Add 20 pL of Internal Standard working solution (100 ng/mL).

Add 200 pL of 2% Formic Acid in Water. (Acidification disrupts protein binding and charges
the analyte).

Vortex for 30 seconds. Centrifuge at 10,000 x g for 5 minutes.

Collect supernatant.

Workflow B: Urine (Enzymatic Hydrolysis)

Target: Cleavage of Phase Il glucuronide conjugates.
e Aliquot 1.0 mL of urine.
e Add 20 pL Internal Standard.

e Add 1.0 mL of Acetate Buffer (pH 5.0) containing 5,000 units of
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-Glucuronidase.

e |ncubate at 37°C for 90 minutes.

e Cool to room temperature. Adjust pH to ~4.0 using dilute Formic Acid if necessary.

Solid Phase Extraction (SPE) Protocol[2]

This protocol uses a 30 mg/1 mL MCX cartridge.

Step

Solvent | Action

Mechanistic Purpose

1.[1][2][3] Condition

1 mL Methanol

Activates hydrophobic regions

of the sorbent.

Creates acidic environment for

2. Equilibrate 1 mL Water (0.1% Formic Acid) )
cation exchange.
Analyte binds via cation
exchange (
3. Load Pre-treated Sample .
0
).
) ) Removes proteins and polar
4. Wash 1 1 mL 2% Formic Acid (aq) )
interferences.
Critical Step: Removes
5. Wash 2 1 mL 100% Methanol hydrophobic neutrals/lipids.
Analyte remains bound.
) Removes excess solvent to
6. Dry Vacuum for 2 mins ) ) )
improve elution concentration.
2 x 500 pL 5% High pH neutralizes the amine;
7. Elute

in MeOH

organic solvent releases it.

8. Post-Process

Evaporate to dryness (

, 40°C). Reconstitute in 100 pL
Mobile Phase.

Concentration step for

sensitivity.
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Visualizing the Mechanism

The following diagram illustrates the "Lock and Key" chemical mechanism utilized in this
protocol.

1. LOAD (pH < 4)

Metaterol (R-NH3+) binds to
Sorbent (-SO3-)
[lonic Lock]

y

(2. ORGANIC WASH)

Interferences (Lipids/Neutrals)
washed away by Methanol.
Metaterol stays locked.

3. ELUTION (pH > 10)

Base (NH40H) deprotonates Metaterol
(R-NH2). lonic bond breaks.
Elutes in organic solvent.

Click to download full resolution via product page

Figure 1: The Mixed-Mode Cation Exchange (MCX) mechanism. The analyte is retained by
charge during the organic wash, ensuring high purity.

LC-MS/IMS Parameters
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Chromatographic Conditions:

e Column: C18 or PFP (Pentafluorophenyl), 2.1 x 50 mm, 1.7 um. (PFP offers superior
selectivity for phenolic amines).

» Mobile Phase A: 0.1% Formic Acid in Water.[4][5]
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
» Gradient: 5% B to 95% B over 4 minutes.

e Flow Rate: 0.4 mL/min.

Mass Spectrometry (MRM Transitions):

lonization: ESI Positive (

).[4]

Metaterol Precursor:

196.1

Quantifier lon:

136.1 (Loss of isopropyl group +

).

Quialifier lon:

119.1.

Validation & Quality Control

To ensure scientific integrity, the method must meet the following criteria (FDA/EMA
Bioanalytical Guidelines):
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e Linearity:
over the range of 0.5 — 100 ng/mL.

e Recovery: Absolute recovery should exceed 80% due to the efficiency of the MCX "Lock"
step.

o Matrix Effect: Post-extraction spike vs. neat standard should be

. The organic wash step in SPE specifically mitigates phospholipid suppression.

» Stability: Processed samples are stable for 24 hours in the autosampler (4°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Metaterol from Biological Matrices]. BenchChem, [2026]. [Online PDF]. Available at:
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extraction-of-metaterol-from-biological-matrices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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